Cas no 18990-98-2 (1,3,6-Hexanetriol)
1,3,6-Hexanetriol structure
Product Name:1,3,6-Hexanetriol
CAS No:18990-98-2
MF:C6H14O3
MW:134.173562526703
CID:123286
PubChem ID:10214392
Update Time:2025-04-18
1,3,6-Hexanetriol Chemical and Physical Properties
Names and Identifiers
-
- 1,3,6-Hexanetriol
- 1,3,6-Trihydroxyhexane
- hexane-1,3,6-triol
- UNII-1RUV2595XZ
- Q27252810
- 1RUV2595XZ
- 1,3,6-Hexanetriol, (+/-)-
- DTXSID20274069
- AAYGSSGHJGVNSK-UHFFFAOYSA-N
- 18990-98-2
- SCHEMBL35907
- DTXCID80196536
-
- Inchi: 1S/C6H14O3/c7-4-1-2-6(9)3-5-8/h6-9H,1-5H2
- InChI Key: AAYGSSGHJGVNSK-UHFFFAOYSA-N
- SMILES: OC(CCO)CCCO
Computed Properties
- Exact Mass: 134.09432
- Monoisotopic Mass: 134.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 56.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- PSA: 60.69
1,3,6-Hexanetriol Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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